N-(2,6,8-trimethylquinolin-4-yl)isonicotinamide
Description
N-(2,6,8-trimethylquinolin-4-yl)isonicotinamide is a chemical compound with the molecular formula C18H17N3O and a molecular weight of 291.354 . It is primarily intended for research use.
Molecular Structure Analysis
The molecular structure of N-(2,6,8-trimethylquinolin-4-yl)isonicotinamide consists of 18 carbon atoms, 17 hydrogen atoms, 3 nitrogen atoms, and 1 oxygen atom .Scientific Research Applications
Synthesis of 2-Sulfonylquinolines
N-(2,6,8-trimethylquinolin-4-yl)isonicotinamide: is utilized in the synthesis of 2-sulfonylquinolines, which are important heterocyclic compounds with diverse biological activities. These compounds serve as crucial building blocks for complex molecules and are synthesized through deoxygenative C2-H sulfonylation of quinoline N-oxides with sulfonyl chlorides .
Third-Generation Photovoltaics
Quinoline derivatives, including N-(2,6,8-trimethylquinolin-4-yl)isonicotinamide , have been explored for their application in third-generation photovoltaics. They are particularly noted for their performance in polymer solar cells and dye-sensitized solar cells, where they contribute to the absorption spectra and energy levels, enhancing the overall efficiency of the cells .
Organic Light-Emitting Diodes (OLEDs)
In the field of optoelectronics, quinoline derivatives are used as materials for the emission layer of OLEDs. Their unique properties make them suitable for creating efficient and bright displays, contributing to advancements in screen technology .
Transistor Materials
The electronic properties of quinoline derivatives make them potential materials for use in transistors. Their stability and conductive nature allow for the development of more efficient and miniaturized electronic components .
Biomedical Applications
There is ongoing research into the biomedical applications of quinoline derivatives. These compounds are being considered for various uses, including as potential therapeutic agents due to their biological activity .
Functional Materials
Quinoline derivatives are widely present in functional materials due to their chemical stability and versatility. They are used in the development of new materials with specific properties for industrial applications .
properties
IUPAC Name |
N-(2,6,8-trimethylquinolin-4-yl)pyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O/c1-11-8-12(2)17-15(9-11)16(10-13(3)20-17)21-18(22)14-4-6-19-7-5-14/h4-10H,1-3H3,(H,20,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMGIZCKCYXSNOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)C(=CC(=N2)C)NC(=O)C3=CC=NC=C3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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